Cas no 95058-85-8 (4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one)

• Product Name: 4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• CAS No: 95058-85-8
• MF: C₉H₁₁F₂N₃O₄
• MW: 263.198148965836
• CID: 1081015
• PubChem ID: 9943183
• Update Time: 2025-05-21

4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4-amino- 1-(2-deoxy-2,2-difluoro-α-D- erythro-pentofuranosyl)-
• GEMCITABINE-A-ANOMER
• α-gemcitabine
• .1-
• 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-2,2-difluoro-Alpha-D-erythro-pentofuranosyl)-
• 4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• GEMCITABINE .ALPHA.-ANOMER
• GEMCITABINE .ALPHA.-ANOMER [USP IMPURITY]
• Gemcitabine alpha-anomer [USP]
• GEMCITABINE HYDROCHLORIDE IMPURITY B {EP IMPURITY}
• Gemcitabine alpha-anomer
• SDUQYLNIPVEERB-QXRNQMCJSA-N
• 95058-85-8
• 2(1H)-PYRIMIDINONE, 4-AMINO-1-(2-DEOXY-2,2-DIFLUORO-.ALPHA.-D-ERYTHRO-PENTOFURANOSYL)-
• SCHEMBL6761683
• 4-Amino-1-((2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• UNII-D5E7OL4IXV
• NCGC00507746-01
• A-D- erythro-pentofuranosyl)-
• 4-AMINO-1-(2-DEOXY-2,2-DIFLUORO-.ALPHA.-D-ERYTHRO-PENTOFURANOSYL)-2(1H)-PYRIMIDINONE
• 2(1H)-PyriMidinone, 4-aMino- 1-(2-deoxy-2,2-difluoro-
• 4-Amino-1-(2-deoxy-2,2-difluoro-alpha-D-erythro-pentofuranosyl)-2(1H)-pyrimidinone
• AMY38962
• D5E7OL4IXV

• Inchi： 1S/C9H11F2N3O4/c10-9(11)6(16)4(3-15)18-7(9)14-2-1-5(12)13-8(14)17/h1-2,4,6-7,15-16H,3H2,(H2,12,13,17)/t4-,6-,7+/m1/s1
• InChI Key： SDUQYLNIPVEERB-QXRNQMCJSA-N
• SMILES： FC1([C@@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]1O)F

Computed Properties

• Exact Mass: 263.07200
• Monoisotopic Mass: 263.07176216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 110.60000
• LogP: -0.70740

4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one

Comprehensive Analysis of 4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one (CAS No. 95058-85-8)

The compound 4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one, identified by CAS No. 95058-85-8, is a structurally unique pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate molecular architecture, featuring a tetrahydrofuran ring substituted with difluoro and hydroxymethyl groups, coupled with a pyrimidin-2-one moiety. This combination of functional groups makes it a compelling subject for studies in drug design, nucleoside analogs, and enzyme inhibition.

In recent years, the scientific community has shown growing interest in modified nucleosides and their applications in antiviral and anticancer therapies. The presence of 4-amino and hydroxy groups in this compound suggests potential interactions with biological targets, such as DNA polymerases or viral reverse transcriptases. Researchers are particularly intrigued by its stereospecific configuration (2S,4R,5R), which could influence its binding affinity and selectivity. This aligns with current trends in precision medicine, where chiral molecules are increasingly valued for their tailored therapeutic effects.

The difluoro substitution in the tetrahydrofuran ring is another noteworthy feature, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability. This property has made fluorinated pharmaceuticals a hot topic in drug discovery, with blockbuster drugs like Sofosbuvir (a fluorinated nucleoside antiviral) setting precedents. Given the rising demand for fluorine-containing APIs, CAS No. 95058-85-8 presents a promising scaffold for further derivatization.

From a synthetic chemistry perspective, the compound's multifunctional structure offers opportunities for click chemistry and bioconjugation. The hydroxymethyl group, for instance, could serve as a handle for attaching fluorescent probes or targeting ligands, making it useful in molecular imaging or drug delivery systems. Such applications are highly relevant to current research in theranostics, where diagnostics and therapy are combined into a single agent.

Despite its potential, challenges remain in the large-scale synthesis and purification of 4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one. Advances in asymmetric catalysis and continuous flow chemistry may provide solutions, as these technologies are gaining traction for complex molecule production. Additionally, computational tools like AI-driven retrosynthesis could streamline route optimization, addressing common queries about "efficient synthesis of fluorinated nucleosides" or "scalable chiral intermediate preparation."

In conclusion, CAS No. 95058-85-8 represents a fascinating intersection of medicinal chemistry, fluorine science, and biotechnology. Its study not only contributes to fundamental knowledge but also resonates with contemporary interests in personalized therapeutics and green chemistry. As research progresses, this compound may well emerge as a key player in next-generation pharmaceuticals, answering the pressing need for innovative small-molecule drugs in modern healthcare.